Cas no 882748-19-8 (2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine)

• Product Name: 2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine
• CAS No: 882748-19-8
• MF: C₁₃H₈FN₃O₂
• MW: 257.219925880432
• MDL: MFCD08064778
• CID: 4663733
• Update Time: 2025-05-23

2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 2-(4-fluorophenyl)-6-nitro-
• 2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine

• MDL： MFCD08064778
• Inchi： 1S/C13H8FN3O2/c14-10-3-1-9(2-4-10)12-8-16-7-11(17(18)19)5-6-13(16)15-12/h1-8H
• InChI Key： NJKNWPSOLIXLGG-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=C(F)C=C3)=CN1C=C([N+]([O-])=O)C=C2

Additional information on 2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine

Research Brief on 2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine (CAS: 882748-19-8)

The compound 2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine (CAS: 882748-19-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine as a promising scaffold for drug development, particularly in the context of antimicrobial and anticancer therapies. The compound's unique imidazo[1,2-a]pyridine core, coupled with the nitro and fluorophenyl substituents, contributes to its diverse pharmacological properties. Researchers have employed advanced synthetic methodologies to optimize its yield and purity, paving the way for further preclinical evaluations.

In vitro and in vivo studies have demonstrated that 2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine exhibits potent activity against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve the disruption of microbial cell membranes and interference with essential enzymatic processes. Additionally, preliminary data suggest that the compound may inhibit key signaling pathways in cancer cells, making it a candidate for further investigation in oncology.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Recent pharmacokinetic studies have revealed variable absorption and metabolism rates across different model systems, necessitating further optimization of its formulation. Researchers are also exploring structural analogs to enhance its bioavailability and reduce potential side effects.

In conclusion, 2-(4-fluorophenyl)-6-nitroimidazo[1,2-a]pyridine represents a versatile and potent compound with broad therapeutic potential. Ongoing research is expected to elucidate its full mechanistic profile and optimize its clinical applicability. Future studies should focus on translational research to bridge the gap between laboratory findings and real-world medical applications.